Cas no 154229-18-2 (Abiraterone acetate)

• Product Name: Abiraterone acetate
• CAS No: 154229-18-2
• MF: C₂₆H₃₃NO₂
• MW: 391.545727491379
• MDL: MFCD00934213
• CID: 65352
• PubChem ID: 253661226
• Update Time: 2026-01-09

Abiraterone acetate Chemical and Physical Properties

Names and Identifiers

• Abiraterone acetate
• 17-(3-pyridyl)-5,16-androstadien-3beta-acetate
• 2-((3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-(pyridin-3-yl)-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl)acetate
• abiraterone
• Abiraterone Acetate (CB7630)
• Abiraterone Acetate impurity
• Abirterone acetate
• CB7630
• CB-7630
• 17-(Pyridin-3-yl)androsta-5,16-dien-3β-yl acetate
• CB 7598
• 3β-17-(3-Pyridyl)androsta-5,16-dien-3-ol Acetate
• ZYTIGA
• Abiraterone Acotate
• Abiraterone acetate ester
• ANDROSTA-5,16-DIEN-3-OL, 17-(3-PYRIDINYL)-, ACETATE (ESTER), (3.BETA.)-
• NCGC00379022-06
• UVIQSJCZCSLXRZ-UBUQANBQSA-N
• [(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] ethanoate
• Androsta-5, 17-(3-pyridinyl)-, 3-acetate,
• Abiraterone acetate (JAN/USP)
• 17-(3-Pyridyl)androsta-5, acetate
• (1S,2R,5S,10R,11S,15S)-2,15-dimethyl-14-(pyridin-3-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-7,13-dien-5-yl acetate
• BCP02949
• JNJ 212082
• 17-(3-Pyridyl)-5,16-androstadien-3-b-acetate
• ABIRATERONE ACETATE [WHO-DD]
• Abiraterone acetate, >=98% (HPLC)
• ABIRATERONE ACETATE [MI]
• DTXSID3049043
• NSC748121
• A809510
• ABIRATERONE ACETATE [JAN]
• UNII-EM5OCB9YJ6
• HY-75054R
• DS-2007
• Tox21_113589
• AC-25760
• NSC749227
• EM5OCB9YJ6
• BA164133
• D09701
• CS-0544
• 17-(pyridin-3-yl)androsta-5,16-dien-3beta-yl acetate
• Abiraterone acetate; CB 7630; Zytiga; (3beta)-17-(3-Pyridinyl)-androsta-5,16-dien-3-ol Acetate (Ester); (3beta)-17-(3-Pyridinyl)androsta-5,16-dien-3-yl acetate
• Yonsa
• [(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Abiraterone (acetate)
• 154229-18-2
• ABIRATERONE ACETATE [USP-RS]
• (3beta)-17-(pyridin-3-yl)androsta-5,16-dien-3-yl acetate
• s2246
• Androsta-5,16-dien-3-ol, 17-(3-pyridinyl)-, acetate (ester), (3beta)-
• ABIRATERONE ACETATE (USP MONOGRAPH)
• BR9004
• NSC 749227
• JNJ-212082
• (3S,8R,9S,10R,13S,14S)-10,13-DIMETHYL-17-(PYRIDIN-3-YL)-2,3,4,7,8,9,10,11,12,13,14,15-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-3-YL ACETATE
• (3beta)-17-(3-Pyridinyl)androsta-5,16-dien-3-ol acetate (ester)
• CB 7630
• SCHEMBL93715
• 3S,9S,10R,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-ol, 3-acetate
• CHEMBL271227
• Z1741979782
• [(3S,10R,13S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• abiraterone-acetate
• BRD-K24048528-001-02-5
• NCGC00186462-01
• (3beta)-17-(3-Pyridinyl)androsta-5,16-dien-3-ol Acetate
• SMR004701235
• NSC-749227
• MFCD00934213
• ABIRATERONE (AS ACETATE)
• ABIRATERONE ACETATE COMPONENT OF AKEEGA
• DTXCID4028969
• Abiraterone acetate (Standard)
• CAS-154229-18-2
• CHEBI:68639
• JNJ-2012082
• HY-75054
• Q27888393
• 3beta-17-(3-Pyridyl)androsta-5,16-dien-3-ol Acetate
• EN300-7479171
• ABIRATERONE ACETATE [MART.]
• MLS006010090
• NSC 748121
• W-201385
• Abiraterone acetate [USAN]
• ABIRATERONE ACETATE [VANDF]
• AKEEGA COMPONENT ABIRATERONE ACETATE
• Zytiga (TN)
• 3b-acetoxy-17-(3-pyridyl)androsta-5,16-diene
• NSC-748121
• Abiraterone Acetate
• GTPL9288
• ABIRATERONE ACETATE (USP-RS)
• CS-0694903
• 3beta-Acetoxy-17-(3-pyridyl)androsta-5,16-diene
• ABIRATERONE ACETATE [ORANGE BOOK]
• BDBM50407398
• Abiraterone acetate- Bio-X
• Abiraterone acetate, United States Pharmacopeia (USP) Reference Standard
• AKOS015896502
• BR9004-1
• (3?)-17-(3-Pyridinyl)androsta-5,16-dien-3-yl acetate
• EX-A107
• ABIRATERONE ACETATE [USP MONOGRAPH]
• (3S)-3-Acetoxy-17-(pyridin-3-yl)androsta-5,16-diene
• acetic acid [(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-(3-pyridinyl)-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] ester
• ABIRATERONE ACETATE (MART.)
• (3aS,3bR,7S,9aR,9bS,11aS)-9a,11a-dimethyl-1-(pyridin-3-yl)-3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl acetate
• BRD-K24048528-001-01-7
• A2891
• 3-Epiabiraterone Acetate

• MDL： MFCD00934213
• Inchi： 1S/C26H33NO2/c1-17(28)29-20-10-12-25(2)19(15-20)6-7-21-23-9-8-22(18-5-4-14-27-16-18)26(23,3)13-11-24(21)25/h4-6,8,14,16,20-21,23-24H,7,9-13,15H2,1-3H3/t20-,21-,23-,24-,25-,26+/m0/s1
• InChI Key： UVIQSJCZCSLXRZ-UBUQANBQSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3CC=C(C4C=NC=CC=4)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 391.25100
• Monoisotopic Mass: 391.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 5.2

Experimental Properties

• Color/Form: Powder
• Density: 1.14
• Melting Point: 145.0 to 149.0 deg-C
• Boiling Point: 506.7°C at 760 mmHg
• Flash Point: 260.2±30.1 °C
• Refractive Index: 1.583
• Solubility: In vitro: DMSO solubility 13.3 mg/ml (33.97 mm; need ultrasonic and warming)
• PSA: 39.19000
• LogP: 5.96940

Abiraterone acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H361
• Warning Statement： P201-P202-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：BV7992100
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on Abiraterone acetate

Abiraterone acetate (CAS No. 154229-18-2): A Comprehensive Overview in Modern Chemobiomedicine

Abiraterone acetate, chemically designated as 17-(cyclopentylpropyl)-4,17-dihydroxyandrost-1-en-3-one acetate, is a potent and selective inhibitor of CYP17A1, an enzyme critical in the biosynthesis of androgens. With a CAS number of 154229-18-2, this compound has garnered significant attention in the field of chemobiomedicine, particularly for its therapeutic applications in oncology. The molecular structure of Abiraterone acetate features a cyclopentylpropyl side chain at the 17α position, which enhances its binding affinity to CYP17A1, thereby inhibiting the conversion of pregnenolone and progesterone into testosterone and dihydrotestosterone (DHT).

The development of Abiraterone acetate has been driven by the need for more effective treatments for advanced prostate cancer, particularly in patients with metastatic castration-resistant prostate cancer (mCRPC). Its mechanism of action involves the suppression of androgen synthesis in both the testes and the adrenal glands, as well as in tumor tissues that have developed resistance to standard androgen deprivation therapy. This multifaceted approach has made Abiraterone acetate a cornerstone in the management of mCRPC.

Recent advancements in the understanding of Abiraterone acetate's pharmacodynamics have highlighted its role not only as an anti-androgen but also as a modulator of signaling pathways involved in tumor growth and survival. Studies have demonstrated that Abiraterone acetate can inhibit the activity of other enzymes beyond CYP17A1, such as CYP3A4 and CYP3A5, which are involved in steroid hormone metabolism. This broad-spectrum inhibition contributes to its efficacy in reducing testosterone levels and alleviating symptoms associated with mCRPC.

The clinical landscape of Abiraterone acetate has been further expanded by its combination with other therapeutic agents. For instance, the combination of Abiraterone acetate with prednisone has become a standard first-line treatment for patients with mCRPC who have received prior docetaxel chemotherapy. This combination regimen has shown superior outcomes in terms of progression-free survival and overall survival compared to single-agent therapies. The synergistic effects observed with this combination underscore the importance of Abiraterone acetate in modern oncology.

From a chemobiomedical perspective, the synthesis and optimization of Abiraterone acetate have been subjects of extensive research. The compound's structural features have been meticulously designed to maximize its binding affinity to CYP17A1 while minimizing off-target effects. Advances in synthetic methodologies have enabled the production of highly pure forms of Abiraterone acetate, which are essential for clinical applications. Additionally, computational modeling and structure-based drug design have played pivotal roles in refining the pharmacophore of Abiraterone acetate, leading to more potent and selective inhibitors.

The pharmacokinetic profile of Abiraterone acetate is another critical aspect that has been extensively studied. The compound exhibits high oral bioavailability due to its lipophilic nature, allowing for convenient once-daily dosing regimens. However, it also displays significant protein binding, which influences its distribution and elimination from the body. Understanding these pharmacokinetic properties is crucial for optimizing dosing strategies and minimizing potential adverse effects.

Recent clinical trials have explored novel applications of Abiraterone acetate beyond prostate cancer. Preliminary studies suggest that it may have potential benefits in treating other hormone-sensitive malignancies, such as breast cancer and ovarian cancer. These findings are based on observations that many cancers rely on alternative pathways for steroid hormone biosynthesis, making inhibitors like Abiraterone acetate relevant across multiple oncological indications.

The future direction of research on Abiraterone acetate is likely to focus on overcoming resistance mechanisms and expanding its therapeutic applications. Resistance to Abiraterone acetate can arise from mutations in CYP17A1 or upregulation of alternative steroidogenic enzymes. Investigating these resistance mechanisms may lead to the development of combination therapies or next-generation inhibitors that can circumvent these challenges. Additionally, exploring new indications for Abiraterone acetate could open up further avenues for its use in treating various cancers.

In conclusion, Abiraterone acetate (CAS No. 154229-18-2) represents a significant advancement in the treatment of mCRPC and has paved the way for new therapeutic strategies in oncology. Its unique mechanism of action, combined with its broad-spectrum inhibition capabilities, makes it a versatile tool in chemobiomedicine. As research continues to uncover new insights into its pharmacodynamics and pharmacokinetics, it is likely that even more applications for this compound will be identified, further solidifying its role as a cornerstone in modern cancer therapy.